Cas no 2172611-15-1 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid)
5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2172611-15-1
- EN300-1503926
- 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
- 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
-
- Inchi: 1S/C25H28N2O5/c1-17(8-6-14-24(29)30)27-23(28)13-7-15-26-25(31)32-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,7,9-13,17,22H,6,8,14-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b13-7+
- InChI Key: GCYIKQXHWKVYCZ-NTUHNPAUSA-N
- SMILES: O(C(NC/C=C/C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 105Ų
5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503926-1.0g |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503926-50mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-100mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-250mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-500mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-1000mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-2500mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-5000mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1503926-10000mg |
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid |
2172611-15-1 | 10000mg |
$14487.0 | 2023-09-27 |
5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid (CAS No. 2172611-15-1): A Comprehensive Overview
5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid (CAS No. 2172611-15-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Aze(Aze), is a derivative of the amino acid azetidine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the azetidine moiety. The compound's versatility and potential applications in various research areas make it a valuable tool for scientists and researchers.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The azetidine moiety, on the other hand, is a four-membered cyclic amine that has shown promise in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.
Recent studies have highlighted the importance of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid in understanding the mechanisms of protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively modulate the activity of specific enzymes involved in signal transduction pathways, making it a potential lead compound for drug discovery.
In addition to its role in enzyme modulation, Fmoc-Aze(Aze) has also been investigated for its potential as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as enhanced stability and reduced immunogenicity. The unique structure of Fmoc-Aze(Aze) makes it an attractive candidate for the design of peptidomimetics with enhanced biological activity.
The synthesis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the azetidine ring and subsequent functionalization. The Fmoc protecting group can be efficiently removed using piperidine in dimethylformamide (DMF), allowing for further modification and conjugation with other molecules.
In terms of its biological applications, Fmoc-Aze(Aze) has been used in various assays to study protein-protein interactions and enzyme inhibition. For example, researchers at the University of California, San Francisco, utilized this compound to investigate the binding affinity of specific proteins involved in Alzheimer's disease. The results showed that Fmoc-Aze(Aze) could effectively disrupt protein-protein interactions, suggesting its potential as a therapeutic agent for neurodegenerative diseases.
Beyond its use in basic research, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid has also been explored for its potential in drug delivery systems. The compound's ability to form stable conjugates with other molecules makes it an attractive candidate for targeted drug delivery applications. For instance, a study published in Biomaterials demonstrated that conjugates of Fmoc-Aze(Aze) with anticancer drugs could enhance drug delivery to tumor cells while minimizing systemic toxicity.
The safety profile of Fmoc-Aze(Aze) has also been evaluated in several studies. In vitro toxicity assays have shown that this compound exhibits low cytotoxicity at relevant concentrations, making it suitable for use in both research and therapeutic applications. However, further studies are needed to fully understand its long-term effects and potential side effects.
In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid (CAS No. 2172611-15-1) is a versatile and promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers working on protein-protein interactions, enzyme inhibition, peptidomimetic design, and drug delivery systems. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.
2172611-15-1 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)